Cas no 2171310-15-7 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid)

2-(2R)-1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a chiral 2-methylbutanoyl group and a piperidin-2-ylacetic acid moiety, offering structural versatility for constructing complex peptide architectures. Its Fmoc-protected amine ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. The stereochemistry at the 2R position enhances control over peptide conformation, making it valuable for medicinal chemistry and biochemical research. This derivative is particularly useful for introducing constrained or modified residues into peptide sequences, supporting the development of targeted therapeutics and molecular probes. High purity and stability further ensure reliable performance in synthetic workflows.
2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid structure
2171310-15-7 structure
Product Name:2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid
CAS No:2171310-15-7
MF:C27H32N2O5
MW:464.553387641907
CID:5944707
PubChem ID:165558980
Update Time:2025-10-09

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid
    • EN300-1580071
    • 2171310-15-7
    • 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
    • Inchi: 1S/C27H32N2O5/c1-3-27(2,25(32)29-15-9-8-10-18(29)16-24(30)31)28-26(33)34-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23H,3,8-10,15-17H2,1-2H3,(H,28,33)(H,30,31)/t18-,27?/m1/s1
    • InChI Key: YGFDODXRXQQGQH-XZATXCMXSA-N
    • SMILES: O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 95.9Ų

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1580071-0.05g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
0.05g
$2306.0 2023-06-04
Enamine
EN300-1580071-0.1g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
0.1g
$2415.0 2023-06-04
Enamine
EN300-1580071-0.25g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
0.25g
$2525.0 2023-06-04
Enamine
EN300-1580071-0.5g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
0.5g
$2635.0 2023-06-04
Enamine
EN300-1580071-1.0g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
1g
$2745.0 2023-06-04
Enamine
EN300-1580071-2.5g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
2.5g
$5380.0 2023-06-04
Enamine
EN300-1580071-5.0g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
5g
$7961.0 2023-06-04
Enamine
EN300-1580071-10.0g
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
10g
$11805.0 2023-06-04
Enamine
EN300-1580071-50mg
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
50mg
$2306.0 2023-09-24
Enamine
EN300-1580071-100mg
2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl]acetic acid
2171310-15-7
100mg
$2415.0 2023-09-24

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid

Compound CAS No 2171310-15-7: A Comprehensive Overview

The compound with CAS No 2171310-15-7, known as 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-ylacetic acid, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

Structure and Properties: The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanoyl moiety, and a piperidine ring. These groups contribute to its distinct chemical properties, such as high stability and reactivity under specific conditions. Recent studies have highlighted the importance of the Fmoc group in protecting amino functionalities during peptide synthesis, underscoring its role in modern medicinal chemistry.

Synthesis and Applications: The synthesis of this compound involves multi-step reactions, often utilizing advanced techniques such as stereoselective catalysis and coupling reactions. Its applications span across various fields, including drug discovery, materials science, and biotechnology. For instance, its use as a precursor in the synthesis of bioactive molecules has been extensively documented in recent literature.

Recent Research Findings: Recent studies have explored the potential of this compound in enhancing the efficiency of peptide-based drug delivery systems. Researchers have demonstrated that the presence of the Fmoc group significantly improves the solubility and bioavailability of peptide drugs, making it a valuable component in pharmaceutical formulations.

Future Prospects: As research continues to uncover new properties and applications of this compound, its role in advancing scientific and industrial endeavors is expected to grow. Future studies may focus on optimizing its synthesis processes and exploring its potential in emerging fields such as nanotechnology and green chemistry.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm